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Compound of Interest

Compound Name: 5-Geranyloxy-7-methoxycoumarin

Cat. No.: B191309 Get Quote

Essential Safety and Handling of 5-Geranyloxy-
7-methoxycoumarin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Geranyloxy-7-methoxycoumarin (CAS No. 7380-39-4). In the absence of a specific Safety

Data Sheet (SDS), this document synthesizes information from general laboratory safety

protocols for similar coumarin and aromatic ether compounds to establish a robust framework

for safe laboratory operations.

Risk Assessment and Hazard Overview
A thorough risk assessment should be conducted before handling 5-Geranyloxy-7-
methoxycoumarin. Since specific toxicity data is not readily available, it is prudent to treat this

compound as potentially hazardous. The primary hazards are associated with its classification

as a combustible solid and the general risks of handling fine chemical dust, which can be an

irritant and easily inhaled.

Known Chemical Properties:
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Property Value

Molecular Formula C₂₀H₂₄O₄

Molecular Weight 328.40 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility Soluble in DMSO and Chloroform.[1]

Combustibility Combustible Solid

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for various laboratory tasks involving 5-Geranyloxy-7-
methoxycoumarin.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Handling Solid

Safety glasses

with side shields
Nitrile gloves Lab coat

Recommended

to be handled in

a fume hood to

avoid dust

inhalation.

Preparing

Solutions

Chemical splash

goggles
Nitrile gloves Lab coat

Work within a

certified chemical

fume hood.

Handling Large

Quantities

Chemical splash

goggles and face

shield

Double-layered

nitrile gloves or

heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

over a lab coat

Work within a

certified chemical

fume hood.

Cleaning Spills
Chemical splash

goggles

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

over a lab coat

An N95-rated

respirator may

be necessary

depending on the

spill size.

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

the recommended -20°C.

Keep away from heat, sparks, and open flames as it is a combustible solid.

2. Handling and Preparation of Solutions:
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All handling of the solid compound and preparation of its solutions should be conducted in a

certified chemical fume hood to minimize inhalation risk.

Before handling, ensure all necessary PPE is correctly worn.

Use a spatula for transferring the solid to avoid generating dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing. This

compound is soluble in DMSO and chloroform.[1]

Clearly label all containers with the chemical name, concentration, date, and your initials.

3. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Disposal Plan
All waste containing 5-Geranyloxy-7-methoxycoumarin, including contaminated PPE and

cleaning materials, should be treated as hazardous chemical waste.

Solid Waste: Collect solid waste in a clearly labeled, sealed, and puncture-proof container.

Liquid Waste: Collect liquid waste in a labeled, sealed, and chemically resistant container.

Do not mix with incompatible waste streams.

Disposal: Arrange for the disposal of hazardous waste through your institution's EHS office,

following their specific procedures.[2]
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Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Geranyloxy-7-methoxycoumarin.
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Caption: Workflow for the safe handling and disposal of 5-Geranyloxy-7-methoxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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